1-[3-(3,4-dimethoxyphenyl)acryloyl]-1H-1,2,4-triazol-3-amine

• IUPAC Name: (E)-1-(3-amino-1,2,4-triazol-1-yl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C13H14N4O3/c1-19-10-5-3-9(7-11(10)20-2)4-6-12(18)17-8-15-13(14)16-17/h3-8H,1-2H3,(H2,14,16)/b6-4+
• InChI Key: SULYSTWWMCWCMZ-GQCTYLIASA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=CC(=O)N2C=NC(=N2)N)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=C/C(=O)N2C=NC(=N2)N)OC
• Molecular Formula: C13H14N4O3
• Molecular Weight: 274.28 g/mol

Description

1-[3-(3,4-dimethoxyphenyl)acryloyl]-1H-1,2,4-triazol-3-amine, also known as DATTA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The compound is synthesized using a specific method, and its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments have been studied extensively.

Mechanism of Action

The exact mechanism of action of 1-[3-(3,4-dimethoxyphenyl)acryloyl]-1H-1,2,4-triazol-3-amine is not fully understood. However, studies have shown that the compound induces apoptosis in cancer cells by inhibiting the activity of the protein kinase B (Akt) pathway. 1-[3-(3,4-dimethoxyphenyl)acryloyl]-1H-1,2,4-triazol-3-amine has also been shown to inhibit the expression of the anti-apoptotic protein Bcl-2, which is involved in the regulation of apoptosis.
Biochemical and Physiological Effects:
1-[3-(3,4-dimethoxyphenyl)acryloyl]-1H-1,2,4-triazol-3-amine has been shown to exhibit significant biochemical and physiological effects in various studies. The compound has been shown to induce apoptosis in cancer cells, inhibit cell proliferation, and reduce tumor growth in animal models. Additionally, 1-[3-(3,4-dimethoxyphenyl)acryloyl]-1H-1,2,4-triazol-3-amine has been studied for its potential use as a fluorescent probe for the detection of metal ions.

Advantages and Limitations for Lab Experiments

1-[3-(3,4-dimethoxyphenyl)acryloyl]-1H-1,2,4-triazol-3-amine has several advantages for use in lab experiments, including its high purity, stability, and solubility in various solvents. However, the compound has some limitations, including its low water solubility and potential toxicity at high concentrations.

Future Directions

There are several future directions for research on 1-[3-(3,4-dimethoxyphenyl)acryloyl]-1H-1,2,4-triazol-3-amine. One potential area of research is the development of more efficient synthesis methods for the compound. Additionally, further studies are needed to fully understand the mechanism of action of 1-[3-(3,4-dimethoxyphenyl)acryloyl]-1H-1,2,4-triazol-3-amine and its potential applications in cancer therapy and metal ion detection. The development of new derivatives of 1-[3-(3,4-dimethoxyphenyl)acryloyl]-1H-1,2,4-triazol-3-amine with improved properties and increased efficacy is also an area of interest for future research.

Synthesis Methods

1-[3-(3,4-dimethoxyphenyl)acryloyl]-1H-1,2,4-triazol-3-amine is synthesized using a specific method that involves the reaction of 3-(3,4-dimethoxyphenyl)acrylic acid and 4-amino-1,2,4-triazole in the presence of a coupling agent and a catalyst. The reaction yields 1-[3-(3,4-dimethoxyphenyl)acryloyl]-1H-1,2,4-triazol-3-amine, which is a white crystalline powder with a melting point of 248-250°C.

Scientific Research Applications

1-[3-(3,4-dimethoxyphenyl)acryloyl]-1H-1,2,4-triazol-3-amine has potential applications in various scientific research fields, including medicinal chemistry, drug discovery, and cancer research. The compound has been shown to exhibit anticancer activity against several cancer cell lines, including breast cancer, lung cancer, and melanoma. Additionally, 1-[3-(3,4-dimethoxyphenyl)acryloyl]-1H-1,2,4-triazol-3-amine has been studied for its potential use as a fluorescent probe for the detection of metal ions.